3-Amino-2-bromo-6-methoxypyridine
Cat. No. B144887
M. Wt: 203.04 g/mol
InChI Key: BUPDRKSRZCMGRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08258130B2
Procedure details
Bromine (4.72 g, 29.5 mmol) is added to a mixture of 2-methoxy-5-aminopyridine (3.66 g, 29.5 mmol) and sodium acetate (4.84 g, 7.32 mmol) in acetic acid (50 mL) and stirred at rt for 20 minutes. Acetic acid is evaporated off in vacuo. The residue is dissolved in EtOAc (40 mL), and washed with water (40 mL), saturated sodium carbonate aqueous solution (20 mL), water (20 mL) and brine (20 mL). The organic layer is dried (Na2SO4), filtered, and concentrated in vacuo. The residue is purified by silica gel chromatography eluting with 0-40% EtOAc in heptane to afford 2-bromo-3-amino-6-methoxypyridine (4.35 g) as an oil. MS: 202 (M+H); 1H NMR (300 MHz, CDCl3): δ 3.89 (s, 3H), 6.60(d, H), 7.07(d, H).
Identifiers
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REACTION_CXSMILES
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[Br:1]Br.[CH3:3][O:4][C:5]1[CH:10]=[CH:9][C:8]([NH2:11])=[CH:7][N:6]=1.C([O-])(=O)C.[Na+]>C(O)(=O)C>[Br:1][C:7]1[C:8]([NH2:11])=[CH:9][CH:10]=[C:5]([O:4][CH3:3])[N:6]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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4.72 g
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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3.66 g
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Type
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reactant
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Smiles
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COC1=NC=C(C=C1)N
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Name
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Quantity
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4.84 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at rt for 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Acetic acid is evaporated off in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue is dissolved in EtOAc (40 mL)
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WASH
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Type
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WASH
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Details
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washed with water (40 mL), saturated sodium carbonate aqueous solution (20 mL), water (20 mL) and brine (20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer is dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue is purified by silica gel chromatography
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WASH
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Type
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WASH
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Details
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eluting with 0-40% EtOAc in heptane
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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product
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Smiles
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BrC1=NC(=CC=C1N)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.35 g | |
| YIELD: CALCULATEDPERCENTYIELD | 72.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
